Cas no 364596-21-4 (2-Amino-5-Benzylthiophene-3-Carbonitrile)

• Product Name: 2-Amino-5-Benzylthiophene-3-Carbonitrile
• CAS No: 364596-21-4
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• MDL: MFCD01857229
• CID: 3162874
• PubChem ID: 23851036
• Update Time: 2025-10-10

2-Amino-5-Benzylthiophene-3-Carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-Benzylthiophene-3-Carbonitrile
• Oprea1_362467
• SCHEMBL3301918
• 364596-21-4
• MFCD01857229
• CS-0035511
• W10131
• 2-amino-5-benzyl-thiophene-3-carbonitrile
• STK086125
• AKOS012177945
• JDJHEJKTLUMKAE-UHFFFAOYSA-N
• DB-392586
• AS-54791

• MDL： MFCD01857229
• Inchi： 1S/C12H10N2S/c13-8-10-7-11(15-12(10)14)6-9-4-2-1-3-5-9/h1-5,7H,6,14H2
• InChI Key： JDJHEJKTLUMKAE-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C=C1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 214.05646950g/mol
• Monoisotopic Mass: 214.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Amino-5-Benzylthiophene-3-Carbonitrile

Comprehensive Overview of 2-Amino-5-Benzylthiophene-3-Carbonitrile (CAS No. 364596-21-4)

2-Amino-5-Benzylthiophene-3-Carbonitrile (CAS No. 364596-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound features a thiophene core substituted with an amino group, a benzyl group, and a carbonitrile functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for thiophene derivatives like 2-Amino-5-Benzylthiophene-3-Carbonitrile has surged due to their role in designing small-molecule therapeutics. Researchers are actively exploring its potential in targeting inflammatory pathways and cancer cell proliferation, aligning with the growing focus on precision medicine. The compound’s electron-rich aromatic system also makes it valuable in organic electronics, such as OLEDs and conductive polymers, addressing the need for sustainable materials in renewable energy technologies.

The synthesis of 2-Amino-5-Benzylthiophene-3-Carbonitrile typically involves multistep organic reactions, including cyclization and functional group transformations. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently searched by chemists in process chemistry forums. Analytical techniques like HPLC and NMR spectroscopy are employed to characterize its structure, ensuring compliance with pharmaceutical-grade standards.

Environmental and safety considerations are paramount when handling 2-Amino-5-Benzylthiophene-3-Carbonitrile. While not classified as hazardous, proper laboratory practices (e.g., fume hood use, PPE) are emphasized in chemical safety databases. This aligns with the broader industry trend toward green chemistry, where researchers seek to minimize waste and energy consumption during synthesis.

Market trends indicate rising interest in custom synthesis services for this compound, driven by pharmaceutical companies outsourcing API intermediates. Its patent literature reveals applications in neurological disorder treatments, further boosting its commercial relevance. For academic users, 2-Amino-5-Benzylthiophene-3-Carbonitrile serves as a model substrate for studying catalytic C-H activation methods, a hot topic in organometallic chemistry.

In summary, 2-Amino-5-Benzylthiophene-3-Carbonitrile (CAS No. 364596-21-4) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to diverse research needs—coupled with rigorous quality control protocols—positions it as a compound of enduring significance in innovation-driven industries.